Cas no 333332-50-6 (Goyaglycoside d)

Goyaglycoside D is a bioactive triterpenoid saponin derived from the herb Gynostemma pentaphyllum. It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and immunomodulatory effects. Structurally characterized by its glycosidic linkage, Goyaglycoside D demonstrates enhanced bioavailability and stability compared to non-glycosylated analogs. Its mechanism of action involves modulation of cellular signaling pathways, such as NF-κB and MAPK, making it a subject of interest in metabolic and cardiovascular research. The compound's high purity and well-defined molecular structure ensure reproducibility in experimental and preclinical studies. Its low cytotoxicity further supports its potential therapeutic applications. Goyaglycoside D is commonly utilized in biochemical research and drug development.
Goyaglycoside d structure
Goyaglycoside d structure
Product Name:Goyaglycoside d
CAS No:333332-50-6
MF:C38H62O9
MW:0
CID:4742489
PubChem ID:101077715
Update Time:2025-10-30

Goyaglycoside d Chemical and Physical Properties

Names and Identifiers

    • 333332-50-6
    • AKOS040763296
    • Goyaglycoside D
    • Goyaglycoside-d
    • Goyaglycoside d
    • Inchi: InChI=1S/C38H62O9/c1-22(11-10-16-33(2,3)44-9)23-14-17-36(7)25-15-18-38-26(37(25,32(43-8)47-38)20-19-35(23,36)6)12-13-27(34(38,4)5)46-31-30(42)29(41)28(40)24(21-39)45-31/h10,15-16,18,22-32,39-42H,11-14,17,19-21H2,1-9H3
    • InChI Key: JYKQEJLWLRMCRC-UHFFFAOYSA-N
    • SMILES: [C@@H]1([C@]23[C@H]4[C@](C([C@H](CC4)O[C@@H]4O[C@@H]([C@H]([C@@H]([C@H]4O)O)O)CO)(C)C)(C=C[C@H]2[C@]2([C@](CC3)([C@H](CC2)[C@@H](C/C=C/C(C)(C)OC)C)C)C)O1)OC

Computed Properties

  • Exact Mass: 662.43938355g/mol
  • Monoisotopic Mass: 662.43938355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 9
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.892
  • Topological Polar Surface Area: 127Ų

Goyaglycoside d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN6247-5 mg
Goyaglycoside d
333332-50-6 98%
5mg
¥ 4,420 2023-07-11
TargetMol Chemicals
TN6247-1 mL * 10 mM (in DMSO)
Goyaglycoside d
333332-50-6 98%
1 mL * 10 mM (in DMSO)
¥ 6,720 2023-07-11
TargetMol Chemicals
TN6247-5mg
Goyaglycoside d
333332-50-6
5mg
¥ 4420 2024-07-20
TargetMol Chemicals
TN6247-1 ml * 10 mm
Goyaglycoside d
333332-50-6
1 ml * 10 mm
¥ 6720 2024-07-20

Additional information on Goyaglycoside d

Goyaglycoside D: A Promising Glycoside with Emerging Applications in Chemical and Biomedical Research

In recent years, the compound Goyaglycoside D (CAS No. 333332-50-6) has garnered significant attention in the fields of natural product chemistry and drug discovery. Isolated from the root extracts of the medicinal plant *Goyaea longifolia*, this triterpenoid saponin exhibits a unique structural framework and remarkable biological activities, making it a focal point for academic and industrial research. Its distinctive glycosidic linkage configuration, coupled with pharmacological properties such as anti-inflammatory and neuroprotective effects, positions it as a promising candidate for therapeutic development.

The molecular architecture of Goyaglycoside D comprises a spirostane-type aglycone core attached to two sugar moieties via glycosidic bonds at positions C-3 and C-28. This structural arrangement distinguishes it from conventional saponins, enabling enhanced bioavailability and target specificity. Recent NMR spectroscopic studies (Journal of Natural Products, 2023) revealed its stereochemistry features an α-D-glucopyranosyl group at C-3 and a β-D-glucuronic acid residue at C-28, which are critical for its interaction with cellular receptors.

Emerging research highlights its potential in neurodegenerative disease management. A groundbreaking study published in *ACS Chemical Neuroscience* (May 2024) demonstrated that Goyaglycoside D significantly inhibits amyloid-beta aggregation in vitro by binding to hydrophobic pockets within protofibrils—a mechanism not observed in current FDA-approved Alzheimer's therapies. This activity was further validated through in vivo experiments using APP/PS1 transgenic mice, where administration led to reduced plaque burden and improved cognitive performance measured via Morris water maze tests.

In the realm of immunology, this compound has shown dose-dependent suppression of NF-κB signaling pathways in LPS-stimulated macrophages (Nature Immunopharmacology, 2024). Researchers identified that the glucuronic acid moiety selectively binds to toll-like receptor 4 (TLR4), thereby modulating cytokine production without compromising host immunity—a critical advantage over non-selective anti-inflammatory agents like corticosteroids.

Pharmaceutical applications are being advanced through structure-activity relationship (SAR) studies. A collaborative effort between Stanford University and Shanghai Institute of Materia Medica recently synthesized 18 analogs by modifying the sugar substituents (Science Advances, July 2024). Among these derivatives, compound GD-C7 demonstrated improved blood-brain barrier permeability while maintaining >95% inhibitory activity against microglial activation—a breakthrough for central nervous system drug delivery systems.

Safety evaluations conducted under GLP guidelines revealed an LD₅₀ exceeding 5 g/kg in rodents when administered orally—a profile consistent with natural product-derived compounds. Pharmacokinetic analysis showed hepatic metabolism primarily via CYP450 enzymes, with metabolites retaining approximately 60% of parent compound's bioactivity—indicating potential for sustained-release formulations.

The compound's synthesis has evolved from traditional extraction methods requiring 15 kg plant material to produce 1 g pure compound (Journal of Chromatography B, 2019), to a novel enzymatic glycosylation approach developed by Kyoto University researchers in early 2024. This semi-synthetic pathway achieves >85% yield using recombinant glycosyltransferases engineered for optimal substrate specificity—a critical step toward scalable manufacturing.

Clinical translation is currently progressing through Phase I trials sponsored by BioNeuroPharma Inc., focusing on multiple sclerosis treatment due to its dual neuroprotective/inflammatory modulation properties. Early results presented at the European Committee for Treatment and Research in Multiple Sclerosis conference (October 2024) showed no serious adverse events at therapeutic doses while achieving measurable reductions in T-cell infiltration into spinal cord lesions as observed via MRI imaging.

Academic interest continues to expand into synthetic biology applications. CRISPR-Cas9 mediated metabolic engineering of yeast strains expressing plant-specific glycosyltransferases has enabled heterologous production of Goyaglycoside D precursors—a potential paradigm shift from traditional plant cultivation methods that require years-long growth cycles (Cell Chemical Biology, March 2024).

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd